Cas no 1340051-24-2 ([2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine)

• Product Name: [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine
• CAS No: 1340051-24-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5099565
• PubChem ID: 62758571
• Update Time: 2026-03-03

[2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N1,N1-diethyl-N2-(pyrimidin-5-ylmethyl)ethane-1,2-diamine
• [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine

• Inchi： 1S/C11H20N4/c1-3-15(4-2)6-5-12-7-11-8-13-10-14-9-11/h8-10,12H,3-7H2,1-2H3
• InChI Key： UKANIFHUNWEERT-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNCC1=CN=CN=C1

Additional information on [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine

Introduction to [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine and Its Significance in Modern Chemical Biology

[2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine (CAS No. 1340051-24-2) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound, characterized by its complex molecular architecture, consists of a diethylaminoethyl group linked to a pyrimidin-5-ylmethyl group, forming a bifunctional molecule with distinct chemical and biological functionalities.

The structural features of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the diethylamino group enhances the compound's solubility and stability, while the pyrimidin-5-ylmethyl moiety provides a scaffold for further functionalization. These attributes have positioned this compound as a valuable building block in the design of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological potential of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine and its derivatives. Researchers have been investigating its role in modulating various biological pathways, particularly those involved in cancer, inflammation, and neurodegenerative diseases. The pyrimidine core is known for its ability to interact with biological targets such as kinases and transcription factors, making it an attractive scaffold for drug development.

One of the most compelling aspects of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine is its potential as an antagonist or agonist for specific receptors and enzymes. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are often overexpressed in cancer cells. This has led to its exploration as a lead compound in the development of targeted therapies for oncological applications.

Moreover, the diethylamino group in [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine contributes to its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug discovery. Recent research has highlighted its potential in treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease by interacting with specific neuronal receptors and modulating neurotransmitter release.

The synthesis of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for structural modifications to optimize its pharmacological properties.

The biological activity of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine has been extensively studied both in vitro and in vivo. Preclinical trials have demonstrated its efficacy in several disease models, including tumor growth inhibition and anti-inflammatory effects. These findings have paved the way for further clinical investigations to evaluate its safety and therapeutic potential in human populations.

One notable study published in a leading chemical biology journal highlighted the compound's ability to selectively inhibit certain kinases while minimizing off-target effects. This selectivity is crucial for developing drugs with improved therapeutic indices and reduced side effects. The study also emphasized the importance of structure-activity relationship (SAR) studies to fine-tune the molecular structure of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methyl]amine derivatives for enhanced efficacy.

The growing body of evidence supporting the pharmacological potential of [2-(diethylamino)ethyl][(pyrimidin-5-yl)methy]lamine has attracted significant interest from pharmaceutical companies and academic researchers alike. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists are ongoing to explore new derivatives with improved pharmacokinetic profiles and target specificity. These collaborative initiatives are expected to accelerate the development of novel therapeutics based on this promising compound.

In conclusion, [2-(diethylamino)ethy])[(pyrimidin-5-y ]]mthyla mine (CAS No. 1340051 -24 - 2 ) represents a significant advancement in chemical biology with its unique structural features and multifaceted biological activities . Its potential applications in drug discovery , particularly in oncology , neurology , and inflammation research , make it a compelling target for further investigation . As research continues to uncover new insights into its pharmacological properties , this compound is poised to play a pivotal role in shaping the future of therapeutic interventions .